Cas no 842123-80-2 (4-(4-Ethylthiophenyl)-1-buten-4-ol)

• Product Name: 4-(4-Ethylthiophenyl)-1-buten-4-ol
• CAS No: 842123-80-2
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD06201131
• CID: 4788897
• Update Time: 2026-02-27

4-(4-Ethylthiophenyl)-1-buten-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylthiophenyl)-1-buten-4-ol

• MDL： MFCD06201131
• Inchi： 1S/C12H16OS/c1-3-5-12(13)10-6-8-11(9-7-10)14-4-2/h3,6-9,12-13H,1,4-5H2,2H3
• InChI Key： ORWOCAPIJICVPC-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(CC=C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 162
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5